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Compound of Interest

tert-Butyl cyclohex-2-en-1-
Compound Name:

ylcarbamate
CAS No.: 91230-16-9
Cat. No.: B1599918

Get Quote

tert-Butyl cyclohex-2-en-1-ylcarbamate is a carbamate derivative containing a cyclohexene

ring. Carbamates are a class of organic compounds derived from carbamic acid. The tert-butyl
protecting group is common in organic synthesis, particularly in peptide synthesis, to protect
amine functionalities.

While specific physical and chemical properties for this exact molecule are not available,
related compounds suggest it is likely a solid or semi-solid at room temperature. For instance,
tert-butyl carbamate is an off-white solid with a melting point of 105-109 °C.[1]

Inferred Hazard Identification and Classification

Based on the hazard classifications of related tert-butyl carbamates, tert-Butyl cyclohex-2-en-
1-ylcarbamate should be handled as a hazardous substance. The primary hazards are likely to
be irritation to the skin, eyes, and respiratory system. Some related compounds also indicate
potential harm if swallowed or in contact with skin.[2][3]

GHS Hazard Pictogram (Inferred):
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e GHSO07: Exclamation Mark
Signal Word (Inferred):

e Warning

Inferred Hazard Statements:

The following table summarizes the GHS hazard statements for related compounds, which
should be considered as potential hazards for tert-Butyl cyclohex-2-en-1-ylcarbamate.

Source (for related

Hazard Statement Description
compounds)

H302 Harmful if swallowed [2][3]

H312 Harmful in contact with skin [2]

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H332 Harmful if inhaled [2]

H335 May cause respiratory irritation  [2]

Harmful to aquatic life with
H412 , [3]
long lasting effects

Safe Handling and Storage Protocols

Given the inferred hazards, stringent adherence to safe laboratory practices is imperative. This
includes handling the compound in a well-ventilated area, preferably within a chemical fume
hood, and wearing appropriate personal protective equipment (PPE).

Experimental Workflow for Safe Handling:
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Caption: A step-by-step workflow for the safe handling and storage of tert-Butyl cyclohex-2-
en-1-ylcarbamate.

Storage Conditions:
e Store in a cool, dry, and well-ventilated place.[2]

e For long-term storage and to ensure stability, it is recommended to store the compound
sealed in a dry environment at 2-8°C.

o Keep the container tightly closed.[1]
Incompatible Materials:
e Strong oxidizing agents.[2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the
recommended PPE based on guidelines for similar chemicals.
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PPE Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133.[2]

[4]115]

To protect against dust

particles and splashes.

Hand Protection

Protective gloves (e.g., Nitrile
rubber).[2] Consult glove
manufacturer for breakthrough

time.

To prevent skin contact.

Body Protection

Long-sleeved laboratory coat.

[2]

To minimize skin exposure.

Respiratory Protection

Use a NIOSH-approved
respirator (e.g., N95) when
dusts are generated,
especially in poorly ventilated

areas.[2]

To prevent inhalation of dust

particles.

First-Aid Measures

In case of accidental exposure, immediate and appropriate first-aid measures should be taken.

First-Aid Response Workflow:
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Caption: Recommended first-aid procedures for different routes of exposure to tert-Butyl
cyclohex-2-en-1-ylcarbamate.

« Inhalation: Move the individual to fresh air.[1][2] If breathing is difficult, administer oxygen.
Seek medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15
minutes.[1][2] Remove any contaminated clothing.[2] If skin irritation persists, consult a
physician.[1][2]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[1][2] Seek medical attention.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[1][2] Do NOT
induce vomiting.[2] Seek immediate medical attention.[2][3]

Toxicological Information (Inferred)
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The toxicological properties of tert-Butyl cyclohex-2-en-1-ylcarbamate have not been fully
investigated.[1][4][5] However, based on related compounds, it may cause irritation to the eyes,
skin, and respiratory system.[2] Ingestion may lead to gastrointestinal irritation, nausea,
vomiting, and diarrhea.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][4]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[3][4]

Accidental Release Measures:
e Ensure adequate ventilation and wear appropriate PPE.

o For small spills, sweep up the solid material and place it in a suitable, closed container for
disposal.[2] Avoid creating dust clouds.[2][3]

e Prevent the substance from entering drains.[3]

Waste Disposal

Proper disposal of tert-Butyl cyclohex-2-en-1-ylcarbamate and any contaminated materials
IS essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Caption: A workflow for the proper segregation and disposal of waste containing tert-Butyl
cyclohex-2-en-1-ylcarbamate.

» Solid Waste: Collect any unused or waste material in a clearly labeled, sealed container.[2]

e Liquid Waste: Solutions containing the compound should be collected in a designated,
labeled hazardous waste container.[2]

» Dispose of all waste in accordance with local, state, and federal regulations.[3][5]

Synthesis and Application Context
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Tert-butyl carbamates (Boc-amines) are crucial intermediates in organic synthesis, serving as

protected forms of amines. The Boc group is valued for its stability under a wide range of

conditions and its relatively easy removal under acidic conditions. The synthesis of carbamates

can be achieved through various methods, including the reaction of amines with di-tert-butyl

dicarbonate (Boc anhydride) or via a Curtius rearrangement of an acyl azide intermediate.[6]

The cyclohexene moiety in the target molecule provides a reactive site for further

functionalization, making it a potentially valuable building block in the synthesis of more

complex molecules for drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-
chemistry.org]

¢ To cite this document: BenchChem. [Compound Identification and Chemical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599918/docs#compound-identification-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.organic-chemistry.org/synthesis/C1N/carbamates.shtm
https://www.organic-chemistry.org/synthesis/C1N/carbamates.shtm
https://www.benchchem.com/product/b1599918/docs#compound-identification-and-chemical-properties
https://www.benchchem.com/product/b1599918/docs#compound-identification-and-chemical-properties
https://www.benchchem.com/product/b1599918/docs#compound-identification-and-chemical-properties
https://www.benchchem.com/product/b1599918/docs#compound-identification-and-chemical-properties
https://www.benchchem.com/product/b1599918?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

